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Available Chemical Data for Cogazocine

The table below summarizes the basic chemical information available for Cogazocine (CAS #57653-29-9)

from chemical databases [1] [2].

Property Reported Data

CAS Registry
Number

57653-29-9 [1] [2]

Molecular
Formula

C₂₁H₃₁NO [1] [2]

Molecular Weight 313.48 g/mol [1] [2]

IUPAC Name 3-(Cyclobutylmethyl)-6-ethyl-1,2,3,4,5,6-hexahydro-11,11-dimethyl-2,6-methano-3-
benzazocin-8-ol [2]

Boiling Point 430.4 ± 45.0 °C (Predicted) [2]

Density 1.061 ± 0.06 g/cm³ (Predicted) [2]

pKa 10.11 ± 0.60 (Predicted) [2]

SMILES C1=C(O)C=CC4=C1C3(C(C(N(CC2CCC2)CC3)C4)(C)C)CC [1]
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Information Gaps and Research Recommendations

The search results highlight a significant lack of publicly available experimental data on Cogazocine's

critical physicochemical properties [1] [2] [3]. To proceed with formulation work, you will need to generate

this data.

Solubility Determination: No experimental solubility data in water or common pharmaceutical
solvents was found. The predicted pKa of 10.11 [2] suggests the compound may exist primarily in its

non-ionized form at physiological pH, which can influence solubility. Establishing a solubility profile is
a critical first step.

Storage Condition Guidance: No specific storage information (e.g., temperature, humidity, light
sensitivity) is available. In the absence of data, standard practice for uncharacterized pharmaceutical

compounds should be followed: store in a cool, dry place, protected from light, and under inert
conditions if instability is suspected.

The experimental workflow for characterizing a compound like Cogazocine generally follows a logical

progression, as outlined below.

Experimental workflow for characterizing a pharmaceutical compound like Cogazocine

Suggested Experimental Pathways

Based on common challenges with poorly soluble compounds and the gaps identified, here are two potential

experimental approaches to consider:

Investigate Co-Amorphous Systems: For "brick dust" molecules (high melting point, poor
solubility), forming a co-amorphous system with a high-Tg coformer like Sodium Taurocholate (NaTC)

can enhance solubility and stability [4]. This involves ball milling the drug and coformer, then
characterizing the product using DSC and FTIR [4].

Develop a Controlled-Release Formulation: If Cogazocine is water-soluble, a once-daily
controlled-release formulation could be developed. This can involve creating granules of the drug-

polymer complex and coating them with a water-insoluble permeable membrane to delay dissolution
[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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